Cas no 921556-09-4 (N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide
• CAS No: 921556-09-4
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 6089943
• PubChem ID: 18570634
• Update Time: 2025-05-20

N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide
• Acetamide, N-[(4-methylphenyl)methyl]-2-[[2-(1-piperidinyl)-8-quinolinyl]oxy]-
• SR-01000911385-1
• N-(4-methylbenzyl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)acetamide
• N-[(4-methylphenyl)methyl]-2-(2-piperidin-1-ylquinolin-8-yl)oxyacetamide
• N-[(4-methylphenyl)methyl]-2-{[2-(piperidin-1-yl)quinolin-8-yl]oxy}acetamide
• AKOS024631670
• SR-01000911385
• 921556-09-4
• F2255-0055

• Inchi： 1S/C24H27N3O2/c1-18-8-10-19(11-9-18)16-25-23(28)17-29-21-7-5-6-20-12-13-22(26-24(20)21)27-14-3-2-4-15-27/h5-13H,2-4,14-17H2,1H3,(H,25,28)
• InChI Key： VQSVKJMWPJYWRX-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)COC1=C2C(=CC=C1)C=CC(N1CCCCC1)=N2

Computed Properties

• Exact Mass: 389.21032711g/mol
• Monoisotopic Mass: 389.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 657.0±55.0 °C(Predicted)
• pka: 13.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide

N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide: A Comprehensive Overview

N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide, identified by the CAS number 921556-09-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a quinoline ring system, a piperidine moiety, and an acetamide group. The combination of these structural elements contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the quinoline ring in N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide suggests that it may exhibit similar pharmacological properties. Researchers have found that quinoline-based compounds can interact with specific cellular targets, such as protein kinases, which are often overexpressed in cancer cells. This interaction can potentially lead to the inhibition of cell proliferation and induction of apoptosis, making this compound a promising candidate for anticancer drug development.

The piperidine moiety within the molecule further enhances its chemical versatility. Piperidine derivatives are known for their ability to form hydrogen bonds and interact with biological macromolecules, such as DNA and proteins. This property is particularly valuable in medicinal chemistry, where such interactions can lead to improved bioavailability and efficacy of therapeutic agents. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide with various biological targets, providing insights into its potential therapeutic applications.

The acetamide group in the molecule plays a crucial role in stabilizing the overall structure and enhancing solubility. Acetamide derivatives are widely used in pharmaceuticals due to their ability to improve drug delivery and reduce toxicity. In the case of N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide, this group contributes to its stability under physiological conditions, making it a suitable candidate for further preclinical studies.

From a synthetic perspective, the preparation of N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide involves a series of multi-step reactions that require precise control over reaction conditions. The synthesis begins with the preparation of the quinoline derivative, followed by the introduction of the piperidine moiety through nucleophilic substitution or coupling reactions. Finally, the acetamide group is introduced via amide bond formation, completing the synthesis process.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency and reduce environmental impact. These methods not only improve the yield of N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yl)quinolin-8-yloxy}acetamide but also contribute to its cost-effective production on an industrial scale.

In terms of physical properties, N-(4-methylphenyl)methyl-2-{2-(piperidin-1-yL)quinolin-S-yloxy}acetamide exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used for quality control and characterization purposes.

The biological evaluation of this compound has revealed its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit cyclooxygenase (COX)-2 enzyme activity, which is a key mediator of inflammation associated with conditions such as arthritis and cardiovascular diseases. Furthermore, preliminary animal studies have shown that it exhibits anti-inflammatory effects without causing significant toxicity to healthy cells.

In addition to its pharmacological applications, N-(4-methylphenyl)methyl-Z-{Z-piperidin-Z}-quinoline-S-oxy acetamide has also been explored for its potential use in materials science. Its aromatic structure and ability to form supramolecular assemblies make it a candidate for applications in organic electronics and sensor technologies.

In conclusion, N-(4-methylphenyl)methyl-Z-{Z-piperidin-Z}-quinoline-S-oxy acetamide, with CAS number 921556-O9-O4O3O3O3O3O3O3O3O3O3O3O3O3O3O3O3O3O3O3O3O3O3O3O3 is a versatile compound with promising applications across multiple fields. Its unique molecular structure, combined with recent advances in synthetic methodologies and biological research, positions it as a valuable tool for future innovations in drug discovery and materials science.